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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the dimeric rhenium
complex, bis(u-bromo)bis(tricarbonyl(tetrahydrofuran)rhenium(l)), denoted as
[ReBr(CO)3(thf)]2, in organic synthesis. This catalyst has emerged as a powerful tool for the
construction of complex organic molecules, particularly through carbon-hydrogen (C-H) bond
activation pathways.

Introduction

The [ReBr(CO)3(thf)]2 catalyst is a versatile reagent employed in a variety of organic
transformations. Its primary application lies in the catalytic [3+2] annulation of aromatic imines
with unsaturated partners like acetylenes and a,-unsaturated carbonyl compounds to afford
highly substituted indene derivatives.[1][2] This methodology is distinguished by its high atom
economy and efficiency in constructing valuable carbocyclic frameworks. The reaction
proceeds via a well-defined mechanism involving the activation of an otherwise inert C-H bond,
showcasing the unique reactivity of this rhenium complex.

Key Applications

The most prominent application of [ReBr(CO)3(thf)]2 is the synthesis of indene frameworks
through a [3+2] annulation reaction. This transformation involves the reaction of an aromatic
aldimine with a suitable coupling partner, such as an alkyne or an acrylate.
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[3+2] Annulation of Aromatic Aldimines and Acetylenes

This reaction provides a direct route to substituted indenamine derivatives. The
[ReBr(CO)3(thf)]2 catalyst facilitates the coupling of an aromatic aldimine with an acetylene,
leading to the formation of the indene core in good to excellent yields.[1] Acetylenes bearing at
least one aryl group have been shown to be effective substrates in this transformation.[1]

General Reaction Scheme:

Data Presentation

The following table summarizes the quantitative data for the [ReBr(CO)3(thf)]2 catalyzed [3+2]

annulation of various aromatic aldimines with diphenylacetylene.

Aromatic Aldimine

Entry Product Yield (%)
(Ar-CH=N-R")
N- 2,3-Diphenyl-1H-

1 Benzylidenebenzena inden-1-amine, N- 98
mine phenyl-
N-(4- 5-Methoxy-2,3-

2 Methoxybenzylidene)b  diphenyl-1H-inden-1- 99
enzenamine amine, N-phenyl-
N-(4- 5-Methyl-2,3-diphenyl-

3 Methylbenzylidene)be  1H-inden-1-amine, N- 97
nzenamine phenyl-
N-(4- 5-Chloro-2,3-diphenyl-

4 Chlorobenzylidene)be  1H-inden-1l-amine, N- 96
nzenamine phenyl-
N-(Naphthalen-2- 2,3-Diphenyl-1H-

5 ylmethylene)benzena benzo[flinden-1- 95

mine

amine, N-phenyl-

Data is representative of typical yields reported in the literature.
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Experimental Protocols
Synthesis of the Catalyst: [ReBr(CO)3(thf)]2

A detailed, validated experimental protocol for the synthesis of [ReBr(CO)3(thf)]2 is not
explicitly provided in the primary literature focusing on its catalytic applications. However, a
general method can be inferred from the synthesis of similar rhenium carbonyl complexes. The
synthesis typically involves the reaction of a rhenium pentacarbonyl halide with a coordinating
solvent that can be easily displaced, such as tetrahydrofuran (THF).

General Procedure (non-validated):

A solution of bromopentacarbonylrhenium(l), Re(CO)5Br, in anhydrous tetrahydrofuran (THF) is
heated at reflux under an inert atmosphere (e.g., nitrogen or argon). The reaction progress can
be monitored by the evolution of carbon monoxide. After completion, the solution is cooled, and
the product, [ReBr(CO)3(thf)]2, can be isolated by crystallization or precipitation upon the
addition of a non-polar solvent like hexanes. The resulting solid should be handled under inert
conditions as it can be sensitive to air and moisture.

General Protocol for the [3+2] Annulation of an Aromatic
Aldimine and an Acetylene

The following is a general experimental procedure for the rhenium-catalyzed synthesis of
indene derivatives.

Materials:

[ReBr(CO)3(thf)]2 catalyst

Aromatic aldimine

Acetylene (e.g., diphenylacetylene)

Anhydrous toluene

Schlenk tube or a similar reaction vessel for reactions under inert atmosphere

Standard laboratory glassware and purification supplies (e.g., silica gel for chromatography)
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Procedure:

To a dry Schlenk tube under an inert atmosphere (nitrogen or argon), add the
[ReBr(CO)3(thf)]2 catalyst (typically 2.5 mol% of the rhenium dimer, which corresponds to 5
mol% of the active rhenium monomer).

Add the aromatic aldimine (1.0 mmol, 1.0 equiv).

Add the acetylene (1.2 mmol, 1.2 equiv).

Add anhydrous toluene (3 mL).

Seal the Schlenk tube and heat the reaction mixture at 150 °C for 12 hours.

After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

Purify the residue by column chromatography on silica gel using an appropriate eluent
system (e.g., a mixture of hexane and ethyl acetate) to afford the desired indene derivative.

Characterize the product using standard analytical techniques (*H NMR, 3C NMR, and mass
spectrometry).

Mechanism of Catalysis

The [ReBr(CO)3(thf)]2 catalyzed [3+2] annulation proceeds through a catalytic cycle initiated
by C-H bond activation. The proposed mechanism involves the following key steps:

o Catalyst Activation: The dimeric precatalyst [ReBr(CO)3(thf)]2 dissociates to form the active
monomeric rhenium species.

o C-H Bond Activation: The aromatic aldimine coordinates to the rhenium center, followed by
the activation of the ortho C-H bond of the aromatic ring to form a five-membered rhodacycle
intermediate.

 Insertion of Unsaturated Partner: The acetylene inserts into the Re-C bond of the
intermediate.
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« Intramolecular Nucleophilic Cyclization: The nitrogen atom of the imine moiety attacks the
newly formed alkenyl group in an intramolecular fashion.

e Reductive Elimination: Reductive elimination from the resulting intermediate regenerates the
active rhenium catalyst and releases the indene product.

Mandatory Visualizations
Catalytic Cycle of [3+2] Annulation

C-H Activatiol
(Rhodacycle formation)

[Re] catalyst

- Indene Product

Click to download full resolution via product page

Caption: Proposed catalytic cycle for the [ReBr(CO)3(thf)]2-catalyzed [3+2] annulation.

Experimental Workflow
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Caption: General experimental workflow for the synthesis of indene derivatives.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b081350?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scispace.com [scispace.com]

o 2. [PDF] Rhenium-catalyzed synthesis of indene derivatives via C-H bond activation |
Semantic Scholar [semanticscholar.org]

 To cite this document: BenchChem. [Application Notes and Protocols: [ReBr(CO)3(thf)]2
Catalyst in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081350#use-of-rebr-co-3-thf-2-catalyst-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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